4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(tert-butyl)benzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 4-tert-butylbenzoate
• InChI: InChI=1S/C24H21N3O5S3/c1-24(2,3)15-8-6-14(7-9-15)21(30)32-18-12-31-16(11-17(18)28)13-34-23-27-26-22(35-23)25-20(29)19-5-4-10-33-19/h4-12H,13H2,1-3H3,(H,25,26,29)
• InChI Key: HCLWYFGJTWXNPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C24H21N3O5S3
• Molecular Weight: 527.6 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(tert-butyl)benzoate is a useful research compound. Its molecular formula is C24H21N3O5S3 and its molecular weight is 527.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research into similar compounds reveals a focus on synthesis and structural analysis. For instance, novel organic ligands related to the compound have been synthesized from 3-formylchromone and oxamic acid thiohydrazides, with metal complexes such as copper(II), cobalt(II), and nickel(II) being synthesized by interaction with these organic ligands. These complexes were further analyzed using X-ray diffraction methods, highlighting their potential for various applications due to their unique geometric structures (Myannik et al., 2018).

Antimicrobial Applications

Compounds with structural similarities to 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(tert-butyl)benzoate have shown promising antimicrobial activities. For example, derivatives of 3-hydroxy-4-oxo-4H-pyran-2- carboxamide have been synthesized and demonstrated significant antimicrobial activities against a range of bacteria and fungi, highlighting the potential of these compounds in the development of new antimicrobial agents (Aytemir et al., 2003).

Photovoltaic Applications

Further research into thiophene-based polymers incorporating oxadiazole or thiadiazole moieties, which are structurally related to the compound , has been conducted with an eye towards their application in organic photovoltaics. These studies have focused on the synthesis and characterization of such polymers, demonstrating their potential in improving the efficiency of solar cells through enhanced charge transport and absorption properties (Higashihara et al., 2012).

Nematocidal Activity

Another area of interest is the evaluation of nematocidal activities of related compounds. A series of novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups was synthesized and assessed for their effectiveness against Bursaphelenchus xylophilus. Some compounds exhibited significant mortality rates, indicating their potential as lead compounds for the development of new nematicides (Liu et al., 2022).